![molecular formula C12H11BrN2O2 B1240306 5-[2-(4-bromophenyl)-2-oxoethyl]-2,3-dihydro-1H-pyrazin-6-one](/img/structure/B1240306.png)
5-[2-(4-bromophenyl)-2-oxoethyl]-2,3-dihydro-1H-pyrazin-6-one
Overview
Description
5-[2-(4-bromophenyl)-2-oxoethyl]-2,3-dihydro-1H-pyrazin-6-one is an aromatic ketone.
Scientific Research Applications
Antimitotic Agents and Antitumor Activity
- Antimitotic Agents : A study identified the potential of compounds related to 5-[2-(4-bromophenyl)-2-oxoethyl]-2,3-dihydro-1H-pyrazin-6-one as antimitotic agents. The oxime of ethyl [6-amino-4-[(1-methyl-2-phenyl-2-oxoethyl)amino]-5-nitropyridin-2-yl] carbamate, a compound structurally similar to this compound, showed antitumor activity in mice and potential as a potent antimitotic agent (Temple et al., 1992).
Synthesis and Potential Pharmacological Activities
- Synthesis of Novel Compounds : Research has been conducted on the synthesis of novel compounds structurally related to this compound. These compounds are synthesized with the hope of investigating their pharmacological activities in future studies (Kamal El‐Dean et al., 2018).
Biomedical Applications and Inflammatory Diseases
- Biomedical Applications : A study on a compound structurally similar to this compound revealed its potential in biomedical applications, particularly for the regulation of inflammatory diseases, as indicated by docking studies (Ryzhkova et al., 2020).
Antiviral Activity Against H5N1 Virus
- Antiviral Activity : Derivatives of a compound similar to this compound showed significant antiviral activity against the H5N1 avian influenza virus, suggesting its potential in antiviral drug development (Flefel et al., 2012).
Antimicrobial Activities
- Antimicrobial Properties : A structurally related compound, 3-(4-Bromophenyl)-2-cyanoprop-2-enethioamide, was used to synthesize thio-substituted ethyl nicotinate derivatives that exhibited antimicrobial activities, highlighting the potential for antimicrobial drug development (Gad-Elkareem et al., 2011).
Properties
Molecular Formula |
C12H11BrN2O2 |
|---|---|
Molecular Weight |
295.13 g/mol |
IUPAC Name |
5-[2-(4-bromophenyl)-2-oxoethyl]-2,3-dihydro-1H-pyrazin-6-one |
InChI |
InChI=1S/C12H11BrN2O2/c13-9-3-1-8(2-4-9)11(16)7-10-12(17)15-6-5-14-10/h1-4H,5-7H2,(H,15,17) |
InChI Key |
SVOBVMOCQSFOFO-UHFFFAOYSA-N |
SMILES |
C1CN=C(C(=O)N1)CC(=O)C2=CC=C(C=C2)Br |
Canonical SMILES |
C1CN=C(C(=O)N1)CC(=O)C2=CC=C(C=C2)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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